Cis-5-Benzyl 1-Tert-Butyl 3-Oxotetrahydro-2H-Spiro[Piperidine-4,1-Pyrrolo[3,4-C]Pyrrole]-1,5(3H)-Dicarboxylate

• IUPAC Name: 5-O-benzyl 1-O'-tert-butyl (3aR,6aS)-1-oxospiro[3a,4,6,6a-tetrahydro-2H-pyrrolo[3,4-c]pyrrole-3,4'-piperidine]-1',5-dicarboxylate
• InChI: InChI=1S/C23H31N3O5/c1-22(2,3)31-21(29)25-11-9-23(10-12-25)18-14-26(13-17(18)19(27)24-23)20(28)30-15-16-7-5-4-6-8-16/h4-8,17-18H,9-15H2,1-3H3,(H,24,27)/t17-,18+/m1/s1
• InChI Key: VPQJFZDAFOZYOG-MSOLQXFVSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)C3CN(CC3C(=O)N2)C(=O)OCC4=CC=CC=C4
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)[C@H]3CN(C[C@H]3C(=O)N2)C(=O)OCC4=CC=CC=C4
• Molecular Formula: C23H31N3O5
• Molecular Weight: 429.5 g/mol

Description

“Cis-5-Benzyl 1-Tert-Butyl 3-Oxotetrahydro-2H-Spiro[Piperidine-4,1-Pyrrolo[3,4-C]Pyrrole]-1,5(3H)-Dicarboxylate” is a chemical compound with immense potential for scientific research. It has a molecular weight of 429.52. The IUPAC name for this compound is 5’-benzyl 1- (tert-butyl) (3a’R,6a’R)-3’-oxohexahydro-5’H-spiro [piperidine-4,1’-pyrrolo [3,4-c]pyrrole]-1,5’-dicarboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C23H31N3O5/c1-22 (2,3)31-21 (29)25-11-9-23 (10-12-25)18-14-26 (13-17 (18)19 (27)24-23)20 (28)30-15-16-7-5-4-6-8-16/h4-8,17-18H,9-15H2,1-3H3, (H,24,27)/t17-,18-/m0/s1. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 429.52. It should be stored at a temperature of 28 C. More detailed physical and chemical properties such as melting point, boiling point, and density were not available in the search results.

Scientific Research Applications

Spiro-Piperidine Derivatives as Nootropic Agents

Derivatives of spiro-[4H-pyrrolo[1,2a][1,4]benzodiazepine-4,4′-piperidine] have been synthesized and investigated for their potential as nootropic agents. These compounds are produced via a simple one-pot reaction, demonstrating the versatility and synthetic accessibility of spiro-piperidine frameworks for developing compounds with potential cognitive-enhancing effects S. Massa, A. Mai, & Marco Artico, 1990.

Acetyl-CoA Carboxylase Inhibitors

Spiropiperidine lactam derivatives have been synthesized as inhibitors of acetyl-CoA carboxylase, a crucial enzyme in lipid metabolism. The synthesis showcases the use of spiro-piperidine structures in developing compounds that may serve as tools for studying metabolic disorders and potential therapeutic agents K. Huard et al., 2012.

Synthesis of Spiro-piperidine Bacteriochlorins

A novel molecular design involving spiro-piperidine units has been applied to synthetic bacteriochlorins, highlighting the utility of this chemical structure in the development of near-infrared absorbers with potential applications in photodynamic therapy and imaging Kanumuri Ramesh Reddy et al., 2013.

Antihypertensive Agents

Compounds featuring a spiro[piperidine-4,1'-pyrrolo[3,4-c]pyrrole] skeleton have been synthesized and evaluated for their antihypertensive properties, demonstrating the relevance of spiro-piperidine derivatives in the search for new cardiovascular drugs L. Davis et al., 1983.

Safety and Hazards

A Material Safety Data Sheet (MSDS) is available for this compound. The MSDS provides information about the potential hazards of the compound and how to work safely with the chemical product. It is crucial to consult the MSDS before handling this compound.